Cas no 1805246-87-0 (2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1805246-87-0
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4915333
• Update Time: 2025-06-08

2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C7H7BrF2N2O/c8-3-1-5(13)6(7(9)10)12-4(3)2-11/h1,7,13H,2,11H2
• InChI Key： NMWLBPBMQUICIB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)F)N=C1CN)O

Computed Properties

• Exact Mass: 251.971
• Monoisotopic Mass: 251.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.1

Additional information on 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-5-hydroxypyridine

Introduction to 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805246-87-0)

2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-5-hydroxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805246-87-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The unique structural features of this molecule, including its aminomethyl, bromo, difluoromethyl, and hydroxy substituents, make it a versatile scaffold for the development of novel bioactive molecules.

The aminomethyl group at the 2-position of the pyridine ring introduces a nucleophilic amine functionality, which can participate in various chemical reactions such as condensation, coupling, and modification, facilitating the synthesis of more complex derivatives. The presence of the bromo atom at the 3-position provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. Additionally, the difluoromethyl group at the 6-position is known to enhance metabolic stability and binding affinity in drug candidates, while the hydroxy group at the 5-position can serve as a hydrogen bond acceptor or participate in solubility modulation.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their broad spectrum of biological activities. The compound 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-5-hydroxypyridine has been investigated for its potential applications in various therapeutic areas. One notable area of research is its role as a precursor in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The combination of the aminomethyl and bromo substituents allows for facile derivatization into potent inhibitors by incorporating pharmacophoric elements that interact with specific pockets on the kinase active site.

Moreover, studies have highlighted the compound's significance in developing antiviral agents. The structural motif of this molecule exhibits similarities to known antiviral scaffolds, where modifications at the 2-, 3-, and 6-positions can influence viral protease inhibition or interfere with viral replication mechanisms. The difluoromethyl group, in particular, has been shown to improve drug-likeness by enhancing lipophilicity and reducing metabolic susceptibility. Preclinical investigations have demonstrated promising results in vitro, where derivatives of this compound have exhibited inhibitory activity against certain viral enzymes.

The pharmaceutical industry has also explored this compound for its potential in treating inflammatory and autoimmune diseases. The presence of both basic (amine) and acidic (hydroxy) functional groups makes it an attractive candidate for modulating inflammatory pathways. By targeting specific enzymes or receptors involved in inflammation, such as cyclooxygenases or lipoxygenases, this compound and its derivatives could offer novel therapeutic strategies for conditions like rheumatoid arthritis or inflammatory bowel disease.

Another area of interest is its application in central nervous system (CNS) drug discovery. Pyridine derivatives are known to cross the blood-brain barrier efficiently, making them suitable candidates for treating neurological disorders. The structural features of 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-5-hydroxypyridine allow for modifications that can target neurotransmitter systems involved in depression, anxiety, and neurodegenerative diseases. Preliminary studies have shown that certain analogs exhibit anxiolytic and antidepressant-like effects in animal models.

The synthetic utility of this compound is another key aspect that underscores its importance in medicinal chemistry. The presence of multiple reactive sites enables a wide range of chemical transformations, making it a valuable building block for library synthesis and high-throughput screening programs. Researchers have leveraged its scaffold to generate large collections of derivatives with varying biological profiles, streamlining the process of identifying lead compounds for further optimization.

In conclusion, 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805246-87-0) represents a promising chemical entity with diverse applications across multiple therapeutic domains. Its unique structural features and synthetic versatility position it as a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological targets and mechanisms, this compound is likely to play an increasingly significant role in the development of next-generation pharmaceuticals.